2-((4-chlorophenyl)thio)-N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H11ClN4O3S2/c17-11-4-6-13(7-5-11)25-9-14(22)18-16-20-19-15(26-16)10-2-1-3-12(8-10)21(23)24/h1-8H,9H2,(H,18,20,22)
• InChI Key: RQLJIJHAACMTEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(S2)NC(=O)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN4O3S2
• Molecular Weight: 406.9 g/mol

Description

2-((4-chlorophenyl)thio)-N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)acetamide, also known as CPTA, is a synthetic compound that has been extensively studied in scientific research for its potential therapeutic applications. CPTA belongs to the class of thiadiazole derivatives, which have been shown to possess a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Structural Properties and Molecular Interactions

• N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide and related compounds demonstrate 'V'-shaped molecular structures and form 3-D arrays via various intermolecular interactions like hydrogen bonds and C–H···π interactions (Boechat et al., 2011).

Potential Medical Applications

• Thiadiazole thioacetanilide derivatives, a related class, have shown promising anti-HIV activities in nanomolar concentrations, indicating potential use in antiviral therapies (Zhan et al., 2008).
• Compounds like N-(4-nitrophenyl)-2-{2-[3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]-4-oxo-4,5-dihydro-1,3-thiazol-5-yl}acetamide were synthesized and characterized for potential pharmacological applications (Salian et al., 2017).

Other Research Areas

• Density functional theory (DFT) studies of acetamide derivatives, including thiadiazole structures, have been conducted to understand their potential as anti-HIV drugs, focusing on molecular properties like Fukui functions (Oftadeh et al., 2013).
• Research on 2,5-disubstituted 1,3,4-thiadiazoles has explored their role as corrosion inhibitors for mild steel, highlighting the relationship between molecular structure and corrosion inhibition efficiency (Bentiss et al., 2007).